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inhibitors

  • Hedgehog agonist 1
    Hedgehog agonist 1
    • Cat. No.:
    • B1663737
    • CAS No.:
    • Molecular Formula:
    • C29H28ClF2N3O2S
    • Molecular Weight:
    • 556.1 g/mol
    Description
    SAG 21k(CAS 946002-48-8) is a potent Hedgehog signaling activator (EC50 = 0.4 nM). Orally bioavailable and brain penetrant.
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  • KX2-391 dihydrochloride
    KX2-391 dihydrochloride
    • Cat. No.:
    • B1662809
    • CAS No.:
    • 1038395-65-1
    • Molecular Formula:
    • C26H31Cl2N3O3
    • Molecular Weight:
    • 504.4 g/mol
    Description
    KX2-391 2Hcl (KX01) is the first clinical Src inhibitor (peptidomimetic class) that targets the peptide substrate site of Src, with GI50 of 9-60 nM in cancer cell lines.IC50 value: 9-60 nM (GI50) [1]Target: Src ...
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  • ABT-702 dihydrochloride
    ABT-702 dihydrochloride
    • Cat. No.:
    • B1662155
    • CAS No.:
    • 1188890-28-9
    • Molecular Formula:
    • C22H21BrCl2N6O
    • Molecular Weight:
    • 536.2 g/mol
    Description
    ABT 702 Dihydrochloride is a potent non-nucleoside adenosine kinase inhibitor, selective over other sites of adenosine interaction like A1, A2A and A3 receptors, adenosine transporter and adenosine deaminase. It...
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  • R 80123
    R 80123
    • Cat. No.:
    • B1662182
    • CAS No.:
    • 133718-30-6
    • Molecular Formula:
    • C26H29N5O3
    • Molecular Weight:
    • 459.5 g/mol
    Description
    R 80123 is the Z-isomer of R 79595, is also a highly selective phosphodiesterase inhibitor. The fuction is similar to R 80122 (HY-100615, Revizinone).In vivo: The administration of Revizinone improved the haemod...
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  • benzyl-[3-[[4-[3-[benzyl(diethyl)azaniumyl]propylamino]-3,6-dioxocyclohexa-1,4-dien-1-yl]amino]propyl]-diethylazanium chloride
    benzyl-[3-[[4-[3-[benzyl(diethyl)azaniumyl]propylamino]...
    • Cat. No.:
    • B1662550
    • CAS No.:
    • 311-09-1
    • Molecular Formula:
    • C34H50ClN4O2+
    • Molecular Weight:
    • 582.2 g/mol
    Description
    See also: Benzoquinonium (has active moiety).
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  • Gisadenafil Besylate
    Gisadenafil Besylate
    • Cat. No.:
    • B1662341
    • CAS No.:
    • 334827-98-4
    • Molecular Formula:
    • C29H39N7O8S2
    • Molecular Weight:
    • 677.8 g/mol
    Description
    Gisadenafil is a phosphodiesterase 5 (PDE5) inhibitor (IC50 = 1.1 nM). It is 103-fold selective for PDE5 over PDE6 at 1.1 nM. Gisadenafil (2 mg/kg) restores the wild-type response to hypercapnia, increased corti...
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  • TCS PrP Inhibitor 13
    TCS PrP Inhibitor 13
    • Cat. No.:
    • B1663701
    • CAS No.:
    • 34320-83-7
    • Molecular Formula:
    • C15H11N3O3
    • Molecular Weight:
    • 281.27 g/mol
    Description
    Potent antiprion protein agent (IC50 = 3 nM, PrPc accumulation). Shows radical scavenging effects (IC50 = 90 nM, hydroxyl radicals).
    Cellular prion protein (PrPc) is a cell surface glycoprotein expressed in b...
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  • 6-Methoxy-N-[[1-(2-propen-1-yl)-2-pyrrolidinyl]methyl]-1H-benzotriazole-5-carboxamide
    6-Methoxy-N-[[1-(2-propen-1-yl)-2-pyrrolidinyl]methyl]-...
    • Cat. No.:
    • B1662876
    • CAS No.:
    • 59338-93-1
    • Molecular Formula:
    • C16H21N5O2
    • Molecular Weight:
    • 315.37 g/mol
    Description
    See also: Alizapride (preferred).
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  • Pseudoephedrine sulfate
    Pseudoephedrine sulfate
    • Cat. No.:
    • B1663402
    • CAS No.:
    • 7460-12-0
    • Molecular Formula:
    • C20H32N2O6S
    • Molecular Weight:
    • 428.5 g/mol
    Description
    Pseudoephedrine Sulfate is the sulfate salt form of pseudoephedrine, a phenethylamine and a diastereomer of ephedrine with sympathomimetic property. Pseudoephedrine sulfate displaces norepinephrine from storage ...
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  • Enalapril Maleate
    Enalapril Maleate
    • Cat. No.:
    • B1663524
    • CAS No.:
    • 76095-16-4
    • Molecular Formula:
    • C24H32N2O9
    • Molecular Weight:
    • 492.5 g/mol
    Description
    Enalapril maleate is the maleic acid salt of enalapril. It contains one molecule of maleic acid for each molecule of enalapril. Following oral administration, the ethyl ester group of enalapril is hydrolysed to ...
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